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Feature

TWS119

SKL2001

Primary Target

Mechanism of
Action

Key Molecular Effect

Effect on T Cell
Proliferation

Impacton T Cell
Differentiation

Effect on T Cell
Polyfunctionality

Glycogen synthase kinase-3[3
(GSK-3p) [1] [2] [3]

Inhibits GSK-3[3, preventing 3-
catenin phosphorylation and
degradation [1] [2] [3]

Increases intracellular B-catenin
levels; upregulates TCF1/LEF1 [5]

[3]

Strongly inhibits proliferation (e.g.,
only 39% of memory CD8+ T cells
divided) [5]

Arrests effector T cell differentiation;

promotes stem cell-like memory
(Tscm) generation [5] [3]

Enhances polyfunctionality,
significantly increasing the 1L-2+
population [5]

Axin/(-catenin complex [4]

Disrupts Axin/p-catenin interaction,
preventing 3-catenin phosphorylation
and degradation [4]

Increases intracellular 3-catenin levels;
upregulates TCF1/LEF1 [5] [4]

Mild suppression of proliferation
compared to untreated cells [5]

Inhibits memory T cell differentiation
into effector cells; promotes central
memory T cell (T¢y) phenotypes [5]

Enhances polyfunctionality, dramatically
increasing the IL-2+ population [5]
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Feature TWS119 SKL2001
Reported Off-Target Higher (GSK-3p is involved in Lower (more targeted mechanism) [5]
Risks multiple signaling cascades) [5] [4]

Experimental Data on T Cell Effects

The following table summarizes key experimental findings from studies that directly compared the effects of

TWS119 and SKL.2001 on human T cells.

Experimental Context & Protocol Key Findings on TWS119 Key Findings on SKL2001

| Context: Human memory CD8+ T cells from healthy donors.

Protocol: FACS-sorted cells stimulated with anti-CD3/CD28 antibodies for 7 days with or without agonists.
Proliferation measured by CellTrace Violet dilution; differentiation and function analyzed by flow cytometry

[5]. | - Proliferation: Strongly inhibited (only 39% of cells divided) [5].

IL-2 Production: Increased IL-2+ population to 28% (vs. 7% in untreated) [5].

e Phenotype: Increased expression of CD27, CD28, CD62L; decreased KLRG1 [5]. | - Proliferation:

Mild suppression compared to untreated cells [5].
¢ IL-2 Production: Increased IL-2+ population to 42% [5].

e Phenotype: Increased expression of CD27, CD28, CD62L; decreased KLRG1 [5]. | | Context: Tumor-

infiltrating lymphocytes (TILs) from non-small cell lung cancer.

Protocol: TILs cultured with a-CD3/a-CD28 and IL-2, with or without TWS119 for 9 days. Phenotype and
cytokine production (after PMA/ionomycin stimulation) analyzed by flow cytometry [1]. | - IFN-y

Production: Did not affect IFN-y secretion in TILs (contrasts with inhibition in healthy donor cells) [1].

e IL-2 Production: Significantly increased in CD4+ and CD8+ T cell subsets [1].
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o Phenotype: Preserved naive T cells and CD8+ Tgcp; populations [1]. | Information not available in

the provided search results for this specific context. |

Signaling Pathways and Experimental Workflow

The diagrams below illustrate the distinct mechanisms of action for each compound and a general

experimental workflow for assessing their effects on T cells.

Wnt Signaling Activation Pathways
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Wnt Agonist Mechanisms of Action
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General Workflow for T Cell Functional Assays
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T Cell Assay Workflow
Isolate T Cells

(PBMCs or TILs)

Culture with:
- Anti-CD3/CD28
- IL-2
- + Agonist (TWS119/SKL2001)
(5-9 days)

Functional & Phenotypic Assays

Surface Marker Analysis
(Flow Cytometry)
e.g., CD62L, CD27, KLRG1

Intracellular Cytokine Staining
(Flow Cytometry)
e.g., IFN-y, TNF-a, IL-2

'

Polyfunctionality Analysis
(Co-expression of cytokines)

Proliferation Assay
(e.g., CellTrace Violet)
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Research Considerations and Conclusions

When deciding between TWS119 and SKL.2001 for your experiments, consider these key points:

e Choosing TWS119: This agonist is a well-established and potent tool for deeply studying the
biological effects of Wnt activation, even with its stronger anti-proliferative effect. It is highly effective
for generating stem cell-like memory T cells (Tgcy) from naive precursors, a crucial application in

adoptive cell therapy research [5] [3].

e Choosing SKL2001: Opt for SKL2001 when your experimental design requires modulating Wnt
signaling with minimal direct impact on T cell expansion. Its more targeted mechanism reduces
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the risk of off-target effects that are a greater concern with GSK-3[3 inhibition, making it potentially
more suitable for functional assays where maintaining proliferation is important [5] [4].

e Shared Outcome: Despite their different mechanisms, both agonists consistently promote a less
differentiated, more polyfunctional T cell phenotype, characterized by enhanced IL-2 production.
This suggests that the key to these effects is the sustained activation of the Wnt/p-catenin pathway,
regardless of the upstream target [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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